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Compound of Interest

Compound Name: rac-BINAP-Pd-G3

Cat. No.: B12042784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
rac-BINAP-Pd-G3 is a third-generation (G3) Buchwald precatalyst, a sophisticated and highly

efficient catalyst for palladium-catalyzed cross-coupling reactions.[1][2] Its full chemical name is

Methanesulfonato--INVALID-LINK--palladium(II).[3][4][5] As a G3 precatalyst, it offers

significant advantages over earlier generations, including enhanced stability, broader ligand

scope, and the ability to facilitate reactions with lower catalyst loadings and shorter reaction

times.[2] This guide provides a comprehensive overview of the rac-BINAP-Pd-G3 catalyst,

including its chemical properties, synthesis, activation, and applications, with a focus on

providing quantitative data and detailed experimental protocols.

Core Properties and Specifications
The rac-BINAP-Pd-G3 catalyst is an air-, moisture-, and thermally-stable solid, which simplifies

handling and reaction setup.[1] It is highly soluble in a wide range of common organic solvents,

contributing to its versatility in various reaction conditions.[6]
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Property Value Reference(s)

Chemical Formula C₅₇H₄₅NO₃P₂PdS [6]

CAS Number 2151915-22-7 [1][6]

Molecular Weight 992.40 g/mol [6]

Appearance Solid [1]

Purity ≥95% [7]

Melting Point 175-180 °C [7]

Synthesis of rac-BINAP-Pd-G3
While a detailed, step-by-step synthesis protocol specifically for rac-BINAP-Pd-G3 is not

readily available in the public domain, the general synthesis of Buchwald G3 precatalysts

follows a well-established three-step procedure. This process starts with the synthesis of the

corresponding palladacycle precursor.

General Synthesis Workflow for Buchwald G3 Precatalysts:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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